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Compound of Interest

Compound Name:
1-Hydroxy-3,4,5-

trimethoxyxanthone

CAS No.: 23251-63-0

Cat. No.: B1513992

Get Quote

Executive Summary
1-Hydroxy-3,4,5-trimethoxyxanthone (referred to herein as HTX-345) is a naturally occurring

xanthone derivative found in medicinal plants such as Garcinia dulcis, Rubia cordifolia, and

Polygala species. Unlike its highly active counterparts (e.g.,

-Mangostin or 1,3,5-trihydroxyxanthone), HTX-345 is characterized by extensive O-methylation
at the 3, 4, and 5 positions.

Why This Matters: In drug discovery, HTX-345 serves as a critical negative control and SAR

(Structure-Activity Relationship) benchmark. Its comparative lack of antioxidant potency—due

to the "capping" of reactive hydroxyl groups—validates the mechanism that free phenolic

groups are essential for radical scavenging and specific enzyme inhibition. Conversely, its high

lipophilicity makes it a model for studying membrane permeability and blood-brain barrier (BBB)

penetration of the xanthone scaffold.

This guide compares HTX-345 against three distinct classes of xanthones to delineate the

functional impact of hydroxylation patterns.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

Property HTX-345 (Subject) -Mangostin
(Comparator)

1,3,5-
Trihydroxyxanthon
e

CAS Number 23251-63-0 6147-11-1 54797-75-0

Structure Class
Tetra-oxygenated

Xanthone
Prenylated Xanthone

Simple

Hydroxyxanthone

Key Substituents 1-OH, 3,4,5-OMe
1,3,6-OH, 7-OMe, 2,8-

Prenyl
1,3,5-OH

Molecular Weight 302.28 g/mol 410.46 g/mol 244.20 g/mol

Lipophilicity (LogP) ~3.5 (High) ~4.6 (Very High) ~2.1 (Moderate)

Solubility

High in CHCl

, DMSO; Low in H

O

High in DMSO,

Ethanol
Moderate in Alcohols

Primary Source
Garcinia dulcis, Rubia

cordifolia
Garcinia mangostana Mesua species

Comparative Pharmacology & Mechanism of Action
Antioxidant Activity: The "Activity Cliff"
The most distinct difference lies in radical scavenging capability.

Mechanism: Antioxidant activity in xanthones relies on Hydrogen Atom Transfer (HAT). This

requires free phenolic hydroxyl groups, particularly in ortho positions (catechol moiety) or at

C-3/C-6.

Observation: HTX-345 is effectively inactive in DPPH assays because the 3, 4, and 5

positions are methylated (blocked).

Data Comparison:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1513992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound

DPPH IC

(

M)

Status Mechanistic Insight

HTX-345 > 100 Inactive

Lack of H-donating -

OH groups at C3/C4

blocks radical

quenching.

1,3,5-Trihydroxy ~25 Active

Free -OH groups

facilitate resonance

stabilization of the

radical.

BHT (Control) 19 Standard Synthetic benchmark.

Cytotoxicity & Anticancer Potential
While

-Mangostin is a potent apoptosis inducer, HTX-345 exhibits significantly lower cytotoxicity,
highlighting the role of the prenyl group and free hydroxyls in protein binding.

-Mangostin: Targets mitochondria (loss of membrane potential) and inhibits kinases (CDK4,
SKP2) due to the hydrophobic interaction of its prenyl chains.

HTX-345: Lacks the prenyl "anchor" and H-bonding capacity, resulting in weak binding to

kinase pockets. However, its planar structure allows for DNA intercalation studies.

Vasorelaxation (Isomer Specificity)
A critical distinction must be made between HTX-345 and its isomer HM-1 (1-Hydroxy-2,3,5-

trimethoxyxanthone).

HM-1: Potent vasorelaxant (EC

~4.4

M). Mechanism involves blocking L-type Ca
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channels.

HTX-345: The shift of the methoxy group from C-2 to C-4 alters the electronic density of the

A-ring, significantly reducing affinity for calcium channels. This proves that positional

isomerism is a "switch" for vascular activity.

Visualization: SAR & Signaling Pathways
Diagram 1: Structure-Activity Relationship (SAR) Logic
This diagram illustrates why HTX-345 acts as a negative control compared to active xanthones.
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Caption: SAR analysis showing how O-methylation in HTX-345 blocks the H-atom transfer

required for antioxidant activity, contrasting with the active 1,3,5-trihydroxy variant.[1][2][3]

Experimental Protocols
Isolation of HTX-345 from Garcinia dulcis or Polygala
Objective: Purify HTX-345 from crude plant extract. Principle: Separation based on polarity

differences using silica gel and size exclusion.
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Workflow:

Extraction: Macerate dried flowers/roots (1 kg) in Methanol (MeOH) for 48h. Filter and

concentrate in vacuo.

Partition: Suspend residue in water. Partition sequentially with Hexane

Chloroform

Ethyl Acetate.

Note: HTX-345 is lipophilic and typically resides in the Chloroform or Ethyl Acetate

fraction.

Column Chromatography (CC):

Stationary Phase: Silica Gel 60 (0.063–0.200 mm).

Mobile Phase: Gradient of Hexane:Ethyl Acetate (9:1

1:1).

Detection: TLC visualization under UV (254/366 nm). HTX-345 appears as a yellow

fluorescent spot.

Purification (Sephadex LH-20):

Load the xanthone-rich fraction onto a Sephadex LH-20 column.

Elute with MeOH. This step removes chlorophyll and separates xanthones based on

molecular size and H-bonding capability.

Crystallization: Recrystallize from MeOH/CHCl

to yield yellow needles (mp 213–214°C).

Validation Assay: DPPH Radical Scavenging (Negative
Control)
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Objective: Confirm the lack of antioxidant activity (SAR validation).

Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

Treatment:

Prepare serial dilutions of HTX-345 (10–200

M).

Prepare Positive Control: BHT or Alpha-Mangostin (same range).

Incubation: Mix 100

L sample + 100

L DPPH solution in a 96-well plate. Incubate in dark at RT for 30 min.

Measurement: Read Absorbance at 517 nm.

Calculation:

Expected Result: HTX-345 should show <10% inhibition at 100

M.

Diagram 2: Isolation Workflow
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Caption: Step-by-step isolation workflow for obtaining high-purity HTX-345 from plant biomass.

[4]

Conclusion & Future Outlook

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1513992/docs?utm_src=pdf-body-img#technical-guide-1-hydroxy-3-4-5-trimethoxyxanthone-vs-hydroxylated-xanthones
https://nzdr.ru/data/media/biblio/kolxoz/B/BH/Zhou%20J.,%20et%20al.%20Encyclopedia%20of%20traditional%20chinese%20medicines%20Vol.6%20Indexes%20(Springer,%202011)(ISBN%203642167438)(O)(763s)_BH_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1513992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Hydroxy-3,4,5-trimethoxyxanthone is a definitive example of how structural modification

(O-methylation) modulates biological activity. While it lacks the potent antioxidant and cytotoxic

profiles of

-Mangostin or 1,3,5-trihydroxyxanthone, its value lies in its specificity. It acts as a lipophilic
scaffold that can penetrate biological membranes without immediately reacting with ROS,
making it a potential candidate for targeted delivery systems or as a backbone for synthesizing
novel derivatives where metabolic stability (resistance to glucuronidation) is required.

Recommendation: Researchers should utilize HTX-345 primarily as a negative control in

antioxidant assays and as a lipophilic probe in membrane permeability studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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